Cas no 651331-38-3 (1H-Indole-3-dodecanol, 6-methoxy-)

• Product Name: 1H-Indole-3-dodecanol, 6-methoxy-
• CAS No: 651331-38-3
• MF: C₂₁H₃₃NO₂
• MW: 331.492226362228
• CID: 405534
• PubChem ID: 11325016
• Update Time: 2025-04-19

1H-Indole-3-dodecanol, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-dodecanol, 6-methoxy-
• 12-(6-methoxy-1H-indol-3-yl)dodecan-1-ol
• CHEMBL224813
• SCHEMBL5353015
• DTXSID50462457
• 651331-38-3

• Inchi： 1S/C21H33NO2/c1-24-19-13-14-20-18(17-22-21(20)16-19)12-10-8-6-4-2-3-5-7-9-11-15-23/h13-14,16-17,22-23H,2-12,15H2,1H3
• InChI Key： ZYRSPLLLOIVSBB-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCC1=CNC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 331.25129
• Monoisotopic Mass: 331.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.25